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Anhydrovinblastine N’b-oxide Sulfate Salt Anhydrovinblastine N’b-oxide Sulfate Salt
Brand Name: Vulcanchem
CAS No.: 1796934-70-7
VCID: VC0117349
InChI: InChI=1S/C46H56N4O9.H2O4S/c1-8-28-21-29-24-45(41(52)57-6,37-31(15-20-50(55,25-28)26-29)30-13-10-11-14-34(30)47-37)33-22-32-35(23-36(33)56-5)48(4)39-44(32)17-19-49-18-12-16-43(9-2,38(44)49)40(59-27(3)51)46(39,54)42(53)58-7;1-5(2,3)4/h10-14,16,21-23,29,38-40,47,54H,8-9,15,17-20,24-26H2,1-7H3;(H2,1,2,3,4)/t29-,38-,39+,40+,43+,44+,45-,46-,50+;/m0./s1
SMILES: CCC1=CC2CC(C3=C(CC[N+](C2)(C1)[O-])C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C(C8N6C)(C(=O)OC)O)OC(=O)C)CC)OC)C(=O)OC.OS(=O)(=O)O
Molecular Formula: C46H58N4O13S
Molecular Weight: 907.045

Anhydrovinblastine N’b-oxide Sulfate Salt

CAS No.: 1796934-70-7

Reference Standards

VCID: VC0117349

Molecular Formula: C46H58N4O13S

Molecular Weight: 907.045

Anhydrovinblastine N’b-oxide Sulfate Salt - 1796934-70-7

CAS No. 1796934-70-7
Product Name Anhydrovinblastine N’b-oxide Sulfate Salt
Molecular Formula C46H58N4O13S
Molecular Weight 907.045
IUPAC Name methyl (1R,9R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-4-[(1S,13S,15R)-17-ethyl-13-methoxycarbonyl-1-oxido-11-aza-1-azoniatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9,16-pentaen-13-yl]-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate;sulfuric acid
Standard InChI InChI=1S/C46H56N4O9.H2O4S/c1-8-28-21-29-24-45(41(52)57-6,37-31(15-20-50(55,25-28)26-29)30-13-10-11-14-34(30)47-37)33-22-32-35(23-36(33)56-5)48(4)39-44(32)17-19-49-18-12-16-43(9-2,38(44)49)40(59-27(3)51)46(39,54)42(53)58-7;1-5(2,3)4/h10-14,16,21-23,29,38-40,47,54H,8-9,15,17-20,24-26H2,1-7H3;(H2,1,2,3,4)/t29-,38-,39+,40+,43+,44+,45-,46-,50+;/m0./s1
Standard InChIKey YBRHCUUCEAQGFE-JBZDVLPESA-N
SMILES CCC1=CC2CC(C3=C(CC[N+](C2)(C1)[O-])C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C(C8N6C)(C(=O)OC)O)OC(=O)C)CC)OC)C(=O)OC.OS(=O)(=O)O
PubChem Compound 131667523
Last Modified Nov 11 2021
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